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Compound of Interest

Compound Name: 1-lodopentane

Cat. No.: B145852

For Researchers, Scientists, and Drug Development Professionals

The International Union of Pure and Applied Chemistry (IUPAC) name for the chemical
compound represented by the formula CH3(CH2)4l is 1-iodopentane. This name is derived by
identifying the longest carbon chain, which consists of five carbon atoms (a pentane base), and
noting the position of the iodine substituent at the first carbon. Also known as n-pentyl iodide or
amyl iodide, this primary alkyl halide is a colorless to pale yellow liquid.[1][2] It serves as a
versatile reagent and intermediate in a multitude of applications within organic synthesis and
medicinal chemistry.[1][3]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 1-iodopentane is presented
below for easy reference. This data is crucial for laboratory handling, experimental design, and

safety protocol development.
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Property

Value

Molecular Formula

CsHal[1][4]

Molecular Weight 198.05 g/mol [4][5]

CAS Number 628-17-1[1][4]

Appearance Colorless to pale yellow liquid[1][2]
Boiling Point 154-155 °C[4][6]

Melting Point -85.6 °C[6]

Density 1.517 g/mL at 25 °C[4][6]

Refractive Index

n20/D 1.495[4][6]

Flash Point

51 °C[2][6]

Solubility

Insoluble in water; Soluble in alcohol and
ether[6][7]

GHS Hazard Statements

H226, H315, H319, H335[5]

Safety and Handling Precautions: 1-iodopentane is a flammable liquid and vapor.[5][8] It is

irritating to the skin, eyes, and respiratory system.[2][3] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this chemical.

[2] It should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[3]

[8]

Experimental Protocols and Chemical Reactivity

1-iodopentane is a valuable substrate in various organic reactions, primarily due to the

excellent leaving group ability of the iodide ion.

synthesizing more complex molecules.

Synthesis of 1-lodopentane

[1][9] Its reactivity is a cornerstone of its utility in

A common laboratory-scale synthesis of 1-iodopentane involves the reaction of n-pentanol

with phosphorus triiodide (PIs), which is typically generated in situ.
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Detailed Methodology:

Red phosphorus (0.1 mol) and n-pentanol (0.3 mol) are combined in a three-necked flask
equipped with a condenser and a dropping funnel.[1]

lodine tablets (0.6 mol) are added portion-wise to the mixture while maintaining the
temperature at 40°C using a water bath to control the exothermic reaction.[1]

Following the complete addition of iodine, the reaction mixture is refluxed on a sand bath for
approximately 7 hours to ensure the reaction goes to completion.[1]

The crude 1-iodopentane is then isolated via distillation. The fraction collected between
155-157°C corresponds to the purified product.[1]

Key Chemical Reactions

1-iodopentane readily undergoes nucleophilic substitution and elimination reactions.

Nucleophilic Substitution (Sn2) Reactions: As a primary alkyl halide with minimal steric
hindrance and a good leaving group, 1-iodopentane favors the Sn2 mechanism.[9] This
allows for the introduction of a wide range of nucleophiles.

o Example: Synthesis of Pentanol: Reaction with sodium hydroxide yields pentanol. CsHiil
+ NaOH - CsH110H + Nal[1]

Elimination Reactions: In the presence of a strong, sterically hindered base like potassium
tert-butoxide, 1-iodopentane can undergo elimination to form pentene.[1]

Applications in Research and Development

The reactivity of 1-iodopentane makes it a key building block in several areas of chemical and

pharmaceutical research.

Organic Synthesis: It serves as a precursor for introducing a pentyl group into various
molecules.[3][7]

Medicinal Chemistry: Utilized in the synthesis of novel pharmaceutical compounds.[1][3]
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+ Radiolabeling: Can be used in the preparation of radiolabeled compounds for biological

Logical and Workflow Diagrams

To visually represent the concepts discussed, the following diagrams illustrate the synthesis
workflow and the primary reaction pathways of 1-iodopentane.
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Caption: Workflow for the synthesis of 1-iodopentane.
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Caption: Primary reaction pathways of 1-iodopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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